Cas no 1421525-76-9 (N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide
• CAS No: 1421525-76-9
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 5403720
• Update Time: 2025-11-02

N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-9H-xanthene-9-carboxamide
• N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide

• Inchi： 1S/C23H19N3O3/c1-26-18(21-11-6-12-28-21)13-15(25-26)14-24-23(27)22-16-7-2-4-9-19(16)29-20-10-5-3-8-17(20)22/h2-13,22H,14H2,1H3,(H,24,27)
• InChI Key： AEIIYMCCRDQABG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3=CC=CO3)N(C)N=2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Additional information on N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide

Recent Advances in the Study of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide (CAS: 1421525-76-9)

In recent years, the compound N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide (CAS: 1421525-76-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a xanthene core with a furan-substituted pyrazole moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The synthesis of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide involves a multi-step process, starting with the condensation of 5-(furan-2-yl)-1-methyl-1H-pyrazole-3-carbaldehyde with 9H-xanthene-9-carboxylic acid derivatives. Recent studies have optimized this synthetic route to improve yield and purity, with particular emphasis on the use of green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacological evaluations of this compound have revealed its potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Specifically, it has been identified as a selective inhibitor of cyclooxygenase-2 (COX-2) and protein kinase B (Akt), making it a candidate for the development of anti-inflammatory and anti-cancer therapies. In vitro studies using human cell lines have demonstrated its ability to suppress tumor cell proliferation and induce apoptosis, with minimal cytotoxicity to normal cells.

Further investigations into the mechanism of action have elucidated that N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide exerts its effects through the modulation of the PI3K/Akt/mTOR signaling pathway. This pathway is critical in cell survival and proliferation, and its dysregulation is implicated in numerous cancers. The compound's ability to selectively target this pathway without significant off-target effects underscores its therapeutic potential.

In addition to its anti-cancer properties, recent preclinical studies have explored its application in neurodegenerative diseases. The compound has shown neuroprotective effects in models of Alzheimer's disease, attributed to its ability to reduce oxidative stress and inhibit amyloid-beta aggregation. These findings suggest a broader therapeutic scope for this molecule beyond oncology.

Despite these promising results, challenges remain in the development of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide as a clinical drug. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through further pharmacokinetic and toxicological studies. Current research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-9H-xanthene-9-carboxamide represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued research into its mechanisms, optimization of its pharmacological profile, and exploration of its clinical applications will be critical in translating these findings into tangible medical advancements. The compound's unique structural and functional attributes position it as a promising candidate for future drug development efforts.